(-)-Isolongifolol
Overview
Description
(-)-Isolongifolol is a natural compound that belongs to the class of sesquiterpenoids. It is found in various plants, including the leaves of Eucalyptus globulus, which is commonly known as Tasmanian blue gum. (-)-Isolongifolol has been studied for its various biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.
Scientific Research Applications
Microbial Transformation and Enzyme Inhibition :
- A study by Choudhary et al. (2005) found that the microbial transformation of (-)-isolongifolol using Fusarium lini and Aspergillus niger produced new metabolites with butyrylcholinesterase inhibitory activity, suggesting potential medicinal applications (Choudhary et al., 2005).
Synthesis of Longifolane Derivatives :
- Patnekar and Bhattcharyya (1967) demonstrated the use of lead tetraacetate in the synthesis of novel longifolane derivatives from isolongifolol, indicating its utility in organic synthesis (Patnekar & Bhattcharyya, 1967).
Biotransformation Using Plant Pathogenic Fungus :
- Miyazawa et al. (2010) explored the biotransformation of (-)-isolongifolol using the plant pathogenic fungus Glomerella cingulata, leading to the production of novel organic compounds (Miyazawa et al., 2010).
Inhibition of UDP-Glucuronosyltransferase 2B7 :
- Bichlmaier et al. (2007) studied a set of derivatives of (-)-isolongifolol for inhibition and glucuronidation assays employing human UDP-glucuronosyltransferase (UGT) 2B7, revealing insights into the structure-activity relationships of UGT2B7 ligands (Bichlmaier et al., 2007).
Neuroprotective Effects Against Rotenone-Induced Dysfunction :
- Balakrishnan et al. (2018) investigated the neuroprotective effects of isolongifolene against rotenone-induced mitochondrial dysfunction, oxidative stress, and apoptosis in SH-SY5Y human neuroblastoma cells, suggesting potential therapeutic applications for neurodegenerative diseases (Balakrishnan et al., 2018).
Anticancer Activity of Derivatives :
- Wang et al. (2021) designed and synthesized pyrazole ring-containing isolongifolanone derivatives, evaluating their antiproliferative activities and potential as CDK2 inhibitors in cancer cell lines (Wang et al., 2021).
properties
IUPAC Name |
[(1R,2S,7R,8S,9S)-3,3,7-trimethyl-8-tricyclo[5.4.0.02,9]undecanyl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H26O/c1-14(2)7-4-8-15(3)11-6-5-10(13(11)14)12(15)9-16/h10-13,16H,4-9H2,1-3H3/t10-,11-,12+,13+,15-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VZJHQHUOVIDRCF-DGMCESFYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC2(C3C1C(C2CO)CC3)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]12CCCC([C@@H]3[C@H]1CC[C@@H]3[C@@H]2CO)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[(1R,2S,7R,8S,9S)-3,3,7-trimethyl-8-tricyclo[5.4.0.02,9]undecanyl]methanol | |
CAS RN |
1139-17-9 |
Source
|
| Record name | [1S-(1α,3aβ,4α,8aβ,9R*)]-decahydro-4,8,8-trimethyl-1,4-methanoazulene-9-methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.198 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Spiro[2H-1-benzopyran-2,2'-[2H]indole], 1',3'-dihydro-1',3',3'-trimethyl-6-nitro-](/img/structure/B75054.png)
